Cas no 1805306-31-3 (2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1805306-31-3
• MF: C₈H₃BrClF₆NO₃S
• MW: 422.526740312576
• CID: 4812682
• Update Time: 2025-05-21

2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C8H3BrClF6NO3S/c9-1-3-5(7(11,12)13)6(21(10,18)19)4(2-17-3)20-8(14,15)16/h2H,1H2
• InChI Key： UCBZEFYGRXVWNT-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=C(C(=CN=1)OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 420.86097 g/mol
• Monoisotopic Mass: 420.86097 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.599
• Molecular Weight: 422.53

Additional information on 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride

Comprehensive Overview of 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1805306-31-3)

2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1805306-31-3) is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride family, characterized by its unique trifluoromethoxy and trifluoromethyl functional groups. Researchers and industry professionals frequently search for pyridine sulfonyl chloride derivatives due to their versatile reactivity and potential in drug discovery.

The molecular structure of 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride includes a bromomethyl group at the 2-position, which enhances its reactivity in nucleophilic substitution reactions. The presence of both trifluoromethoxy and trifluoromethyl groups at the 5- and 3-positions, respectively, contributes to its lipophilicity and metabolic stability, making it a valuable intermediate in medicinal chemistry. These properties align with current trends in the development of fluorinated pharmaceuticals, a hot topic in modern drug design due to the enhanced bioavailability and stability of fluorinated compounds.

One of the most searched questions related to this compound is: "What are the applications of 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride in drug synthesis?" This compound is primarily used as a key intermediate in the synthesis of biologically active molecules. Its sulfonyl chloride group allows for efficient coupling with amines and other nucleophiles, facilitating the creation of sulfonamides, which are prevalent in many therapeutic agents. Additionally, the bromomethyl moiety offers a handle for further functionalization, enabling the construction of complex molecular architectures.

In agrochemical research, 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride is explored for its potential in developing novel pesticides and herbicides. The trifluoromethoxy group is known to enhance the biological activity of agrochemicals, and this compound's unique structure makes it a candidate for creating next-generation crop protection agents. Researchers are particularly interested in how this compound compares to other pyridine-based sulfonyl chlorides in terms of efficacy and environmental impact.

The synthesis and handling of CAS No. 1805306-31-3 require specialized knowledge due to its reactive functional groups. Laboratories working with this compound often search for "safe handling procedures for pyridine sulfonyl chlorides" and "storage conditions for bromomethyl-containing compounds." Proper storage in a cool, dry environment under inert conditions is essential to maintain its stability. Furthermore, its use must comply with all relevant safety regulations to ensure safe laboratory practices.

Market dynamics for 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride reflect the growing demand for fluorinated building blocks in the pharmaceutical industry. With the rise of precision medicine and targeted therapies, the need for high-quality intermediates like this compound has surged. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet the demands of research institutions and pharmaceutical companies.

Another frequently asked question is: "What are the spectroscopic characteristics of 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride?" This compound exhibits distinct peaks in NMR and IR spectra, with the trifluoromethoxy and trifluoromethyl groups contributing to unique chemical shifts and absorption bands. These spectroscopic features are crucial for quality control and structural verification during synthetic processes.

In summary, 2-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1805306-31-3) is a multifaceted compound with broad applications in drug discovery and agrochemical development. Its unique structural features, including the bromomethyl, trifluoromethoxy, and trifluoromethyl groups, make it a valuable tool for researchers. As the scientific community continues to explore fluorinated compounds and their benefits, this compound is poised to play a pivotal role in advancing innovative therapeutic and agricultural solutions.